![molecular formula C5H10ClF2NS B6183940 3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride CAS No. 2624140-28-7](/img/no-structure.png)
3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride
Description
“3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride” is a chemical compound with the molecular formula C5H9F2N . It is a derivative of pyrrolidine, a five-membered nitrogen-containing ring . This compound is used in early discovery research .
Molecular Structure Analysis
The molecular structure of “3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride” consists of a pyrrolidine ring with a difluoromethyl sulfanyl group attached . The InChI code for this compound is 1S/C5H9F2N.ClH/c6-5(7)4-1-2-8-3-4;/h4-5,8H,1-3H2;1H .Physical And Chemical Properties Analysis
The physical form of “3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride” is an oil . It has a molecular weight of 157.59 . The compound should be stored in a refrigerator .Safety and Hazards
The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride involves the reaction of 3-pyrrolidinethiol with difluoromethyl iodide in the presence of a base, followed by quaternization with hydrochloric acid.", "Starting Materials": [ "3-pyrrolidinethiol", "difluoromethyl iodide", "base (e.g. potassium carbonate)", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-pyrrolidinethiol is reacted with difluoromethyl iodide in the presence of a base (e.g. potassium carbonate) in an aprotic solvent (e.g. DMF) to form 3-[(difluoromethyl)sulfanyl]pyrrolidine.", "Step 2: The resulting product from step 1 is then quaternized with hydrochloric acid to form 3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride.", "Overall reaction: 3-pyrrolidinethiol + difluoromethyl iodide + base → 3-[(difluoromethyl)sulfanyl]pyrrolidine → 3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride" ] } | |
CAS RN |
2624140-28-7 |
Product Name |
3-[(difluoromethyl)sulfanyl]pyrrolidine hydrochloride |
Molecular Formula |
C5H10ClF2NS |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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